N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C12H15N5O2/c1-7-16-17-11(19-7)5-13-12(18)8-2-3-9-10(4-8)15-6-14-9/h6,8H,2-5H2,1H3,(H,13,18)(H,14,15)
• InChI Key: ATTGHUSMYOXFCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CNC(=O)C2CCC3=C(C2)NC=N3
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

“N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide” is a compound that belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The yield was 92% and the melting point was between 115–117 °C. The FT-IR (KBr, cm −1) showed peaks at 3318 (NH 2), 3230 (NH), 1675 (amide, C=O), 3240–3350 (NH-NH); 1642 (C=O). The 1 H NMR (CDCl 3) showed peaks at δ 3.86 (d, 2H, NH 2), 5.09 (s, 2H, OCH 2), 8.46 (t, 1H, NH), 6.81–7.85 (m, 9H, Ar–H).

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using its IUPAC name and CAS name. The IUPAC name is “3- [ (isopropylsulfonyl)methyl]- N - (5-methyl-1,3,4-oxadiazol-2-yl)-5- (trifluoromethyl)- [1,2,4]triazolo [4,3- a ]pyridine-8-carboxamide” and the CAS name is "3- [ [ (1-methylethyl)sulfonyl]methyl]- N - (5-methyl-1,3,4-oxadiazol-2-yl)-5- (trifluoromethyl)-1,2,4-triazolo [4,3- a ]pyridine-8-carboxamide".

Chemical Reactions Analysis

The chemical reactions of this compound can be inferred from the reactions of similar compounds. For example, the derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its synthesis analysis. The yield was 92% and the melting point was between 115–117 °C. The FT-IR (KBr, cm −1) showed peaks at 3318 (NH 2), 3230 (NH), 1675 (amide, C=O), 3240–3350 (NH-NH); 1642 (C=O). The 1 H NMR (CDCl 3) showed peaks at δ 3.86 (d, 2H, NH 2), 5.09 (s, 2H, OCH 2), 8.46 (t, 1H, NH), 6.81–7.85 (m, 9H, Ar–H).

Scientific Research Applications

Antibacterial Activity

. This could make our compound a potential candidate for the development of new antibacterial drugs.

Antimycobacterial Activity

. This suggests that our compound could be explored for potential use in the treatment of diseases caused by Mycobacterium species, such as tuberculosis.

Anti-inflammatory Activity

. This indicates that our compound could be used in the development of new anti-inflammatory drugs.

Antitumor Activity

. This suggests that our compound could be investigated for potential use in cancer therapy.

Antidiabetic Activity

. This implies that our compound could be a potential candidate for the development of new antidiabetic drugs.

Antifungal Activity

. This suggests that our compound could be used in the development of new antifungal drugs.

Antioxidant Activity

. This indicates that our compound could be explored for potential use as an antioxidant.

Agricultural Applications

. This suggests that our compound could have potential applications in agriculture.

Future Directions

The future directions for this compound could involve further exploration of its biological activities. As similar compounds have shown various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral and antioxidant activity, this compound could also be studied for these potential activities.

Mechanism of Action

Target of Action

Oxadiazole derivatives have been known to exhibit a broad spectrum of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , antifungal , and others . Therefore, the specific target can vary depending on the disease condition.

Mode of Action

Oxadiazole derivatives have been reported to interact with various cellular targets leading to changes in cell function . The interaction with these targets can lead to inhibition or activation of certain biochemical pathways, resulting in therapeutic effects.

Biochemical Pathways

Given the broad spectrum of biological activities exhibited by oxadiazole derivatives , it can be inferred that multiple biochemical pathways could be affected. These could include pathways involved in cell proliferation, inflammation, viral replication, bacterial growth, and others .

Pharmacokinetics

Some oxadiazole derivatives have been reported to have positive oral bioavailability , suggesting that this compound may also have favorable ADME properties.

Result of Action

Some oxadiazole derivatives have been reported to exhibit anticancer activity, with ic50 values observed for in-vitro anti-cancer activities against certain cell lines . Therefore, this compound may also exhibit similar effects.